Cas no 59887-91-1 (4H-1-Benzopyran-4-one, 5,7-dimethoxy-)

4H-1-Benzopyran-4-one, 5,7-dimethoxy- structure

59887-91-1 structure

Product Name:4H-1-Benzopyran-4-one, 5,7-dimethoxy-

CAS No:59887-91-1

MF:C₁₁H₁₀O₄

MW:206.194703578949

CID:838231

PubChem ID:12378005

Update Time:2025-04-19

4H-1-Benzopyran-4-one, 5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 5,7-dimethoxy-
- 5,7-dimethoxychromen-4-one
- EN300-7356591
- DTXSID70495247
- SCHEMBL1472177
- Z1551916016
- 5,7-Dimethoxychromone
- 5,7-Dimethoxy-4H-1-benzopyran-4-one
- 5,7-Dimethoxy-4H-chromen-4-one
- 59887-91-1
- 5,7-dimethoxy-4-chromenone
- Inchi： 1S/C11H10O4/c1-13-7-5-9(14-2)11-8(12)3-4-15-10(11)6-7/h3-6H,1-2H3
- InChI Key： KTYBWRXYZHFNSL-UHFFFAOYSA-N
- SMILES： O1C=CC(C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

Exact Mass: 206.0579
Monoisotopic Mass: 206.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

4H-1-Benzopyran-4-one, 5,7-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7356591-0.05g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	0.05g	$174.0	2023-05-23
Enamine	EN300-7356591-0.1g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	0.1g	$257.0	2023-05-23
Enamine	EN300-7356591-0.25g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	0.25g	$367.0	2023-05-23
Enamine	EN300-7356591-0.5g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	0.5g	$579.0	2023-05-23
Enamine	EN300-7356591-1.0g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	1g	$743.0	2023-05-23
Enamine	EN300-7356591-2.5g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	2.5g	$1454.0	2023-05-23
Enamine	EN300-7356591-5.0g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	5g	$2152.0	2023-05-23
Enamine	EN300-7356591-10.0g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	10g	$3191.0	2023-05-23
Aaron	AR00F398-50mg	4H-1-Benzopyran-4-one, 5,7-diMethoxy-	59887-91-1	95%	50mg	$265.00	2025-02-14
Aaron	AR00F398-100mg	4H-1-Benzopyran-4-one, 5,7-diMethoxy-	59887-91-1	95%	100mg	$379.00	2025-02-14

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